molecular formula C20H17N3O3S B2803395 2-{[(3-Methoxybenzoyl)oxy]ethanimidoyl}-3-methyl[1,3]thiazolo[3,2-a][1,3]benzimidazole CAS No. 478076-95-8

2-{[(3-Methoxybenzoyl)oxy]ethanimidoyl}-3-methyl[1,3]thiazolo[3,2-a][1,3]benzimidazole

Cat. No.: B2803395
CAS No.: 478076-95-8
M. Wt: 379.43
InChI Key: BGVCOTNITXPSGB-WSDLNYQXSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 2-{[(3-Methoxybenzoyl)oxy]ethanimidoyl}-3-methyl[1,3]thiazolo[3,2-a][1,3]benzimidazole is a thiazolo[3,2-a]benzimidazole derivative featuring a 3-methoxybenzoyloxy ethanimidoyl substituent at position 2 and a methyl group at position 2. This scaffold is notable for its fused heterocyclic structure, combining benzimidazole and thiazole moieties, which are frequently associated with diverse biological activities such as antimicrobial, anticancer, and anti-inflammatory properties .

Properties

IUPAC Name

[(E)-1-(1-methyl-[1,3]thiazolo[3,2-a]benzimidazol-2-yl)ethylideneamino] 3-methoxybenzoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H17N3O3S/c1-12(22-26-19(24)14-7-6-8-15(11-14)25-3)18-13(2)23-17-10-5-4-9-16(17)21-20(23)27-18/h4-11H,1-3H3/b22-12+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BGVCOTNITXPSGB-WSDLNYQXSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(SC2=NC3=CC=CC=C3N12)C(=NOC(=O)C4=CC(=CC=C4)OC)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=C(SC2=NC3=CC=CC=C3N12)/C(=N/OC(=O)C4=CC(=CC=C4)OC)/C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H17N3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

379.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

2-{[(3-Methoxybenzoyl)oxy]ethanimidoyl}-3-methyl[1,3]thiazolo[3,2-a][1,3]benzimidazole is a complex organic compound with significant potential in medicinal chemistry. This compound integrates a thiazolo[3,2-a]benzimidazole framework with a methoxybenzoyl group, leading to unique chemical properties and biological activities. The molecular formula is C20_{20}H17_{17}N3_{3}O3_{3}S, with a molecular weight of 379.43 g/mol .

Chemical Structure and Synthesis

The compound features a thiazole ring fused to a benzimidazole structure, which is further substituted with an ethanimidoyl moiety and a methoxybenzoyl group. These structural elements contribute to its biological activities, including anticancer and antimicrobial properties. The synthesis of this compound can be achieved through several established methods for heterocyclic compounds, optimizing yield and purity .

Anticancer Properties

Research indicates that thiazolo[3,2-a]benzimidazole derivatives exhibit significant cytotoxic effects against various cancer cell lines. For instance, studies have demonstrated that these compounds can induce apoptosis in cancer cells, making them potential candidates for cancer therapy .

Case Study:
A study evaluating the anticancer activity of thiazolo[3,2-a]benzimidazoles found that derivatives similar to 2-{[(3-Methoxybenzoyl)oxy]ethanimidoyl}-3-methyl[1,3]thiazolo[3,2-a][1,3]benzimidazole showed IC50_{50} values in the low micromolar range against breast and lung cancer cell lines .

Antimicrobial Activity

The compound has also demonstrated promising results in inhibiting bacterial growth. Research indicates that derivatives of this class can effectively reduce inflammation markers and bacterial load in various infectious models .

Table 1: Comparison of Biological Activities

Compound NameStructure TypeBiological ActivityUnique Features
2-{[(3-Methoxybenzoyl)oxy]ethanimidoyl}-3-methyl[1,3]thiazolo[3,2-a][1,3]benzimidazoleThiazolo-benzimidazoleAnticancer, AntimicrobialContains methoxybenzoyl group
1-Methyl-2-(4-chlorophenyl)benzimidazoleBenzimidazoleAntimicrobialLacks thiazole ring
5-(4-Fluorophenyl)-thiazolo[5,4-d]pyrimidineThiazole-PyrimidineAnticancerDifferent heterocyclic fusion

This comparison highlights the unique combination of functional groups in 2-{[(3-Methoxybenzoyl)oxy]ethanimidoyl}-3-methyl[1,3]thiazolo[3,2-a][1,3]benzimidazole that may provide specific advantages over similar compounds .

The biological activity of this compound is primarily attributed to its ability to interact with various biological targets such as enzymes and receptors. Interaction studies have shown that it can inhibit specific kinases involved in cancer cell proliferation and survival pathways . The binding affinity of the compound to these targets is crucial for understanding its pharmacodynamics and pharmacokinetics.

Comparison with Similar Compounds

Key Structural Analogues :

3-Methylthiazolo[3,2-a]benzimidazole Derivatives: Example: 1-(3-Methylthiazolo[3,2-a]benzimidazol-2-yl)ethanone (10b) reacts with aniline diazonium chloride to form 3-methyl-2-(phenylazo)thiazolo[3,2-a]benzimidazole (90), highlighting the reactivity of the 2-position for functionalization . Comparison: The target compound replaces the ethanone group with a 3-methoxybenzoyloxy ethanimidoyl chain, likely enhancing steric bulk and hydrogen-bonding capacity.

Thiazolo[3,2-a]benzimidazol-3(2H)-ones :

  • Derivatives like 2-(4-allyloxy-3-methoxybenzylidene)thiazolo[3,2-a]benzimidazol-3(2H)-one () feature benzylidene substituents. These compounds are synthesized via condensation reactions, similar to the target compound’s likely route involving coupling of 3-methoxybenzoyl chloride with an ethanimidoyl precursor .

Heterocyclic-Fused Derivatives :

  • Compounds such as pyrazolo[5,1-c]-1,2,4-triazine and 1,2,4-triazolo[5,1-c]-1,2,4-triazine derivatives (126a/b) are generated via cyclization of hydrazones . These differ from the target compound by incorporating additional heterocycles rather than aryloxy substituents.

Antimicrobial Activity :

  • Thiazolo[3,2-a]benzimidazoles with nitro or halogen substituents (e.g., 5-nitro derivatives) exhibit potent antibacterial activity against Staphylococcus aureus (MIC: 2–4 µg/mL) . The 3-methoxy group in the target compound may reduce potency compared to electron-withdrawing groups but improve selectivity due to altered membrane permeability.

Anticancer Potential:

  • Derivatives like 1-(6-bromo-3-methylthiazolo[3,2-a]benzimidazol-2-yl)ethanone show cytotoxicity against HeLa cells (IC₅₀: 8.2 µM) . The 3-methoxybenzoyloxy group may modulate DNA intercalation or kinase inhibition pathways, warranting comparative assays.

Antiulcer and Anti-inflammatory Effects :

  • Thiazolo[3,2-a]benzimidazol-1-oxide (WY-26,769) demonstrates gastric antisecretory activity via H+/K+-ATPase inhibition .

Physicochemical and Spectral Properties

Spectral Data :

  • X-ray crystallography of related compounds (e.g., 1-(6-bromo-3-methylthiazolo[3,2-a]benzimidazol-2-yl)ethanone) reveals planar fused-ring systems with intramolecular hydrogen bonds . The 3-methoxybenzoyloxy group in the target compound is expected to introduce torsional angles affecting crystal packing.

Lipophilicity and Solubility :

  • LogP values for thiazolo[3,2-a]benzimidazoles range from 2.1 (methyl derivatives) to 3.8 (nitro-substituted). The 3-methoxy group may increase logP to ~3.0, balancing solubility and membrane permeability.

Q & A

Q. Key modifications and effects :

  • Methoxy position : 3-Methoxy (vs. 4-) improves metabolic stability by reducing cytochrome P450 oxidation .
  • Thiazole methylation : The 3-methyl group on the thiazole ring enhances membrane permeability (logP increase by 0.5 units) .
  • Ethanimidoyl linker : Replacing with a bulkier group (e.g., propionimidoyl) reduces solubility but increases plasma protein binding .
    Methodology : Use in vitro ADMET assays (e.g., Caco-2 permeability, microsomal stability) to quantify effects .

Basic: What factors optimize reaction yields in multi-step syntheses?

  • Catalyst selection : Acidic catalysts (e.g., H₂SO₄) improve cyclization efficiency over neutral conditions .
  • Purification : Employ gradient column chromatography (silica gel, hexane/EtOAc) to isolate intermediates .
  • Stoichiometry : Use a 1.2:1 molar ratio of 2-mercaptobenzimidazole to maleimide to account for side reactions .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.